Cas no 894810-01-6 (Pentanedioic acid,3-phenyl-, 1-propyl ester, (3S)-)

Pentanedioic acid,3-phenyl-, 1-propyl ester, (3S)- structure
894810-01-6 structure
Product Name:Pentanedioic acid,3-phenyl-, 1-propyl ester, (3S)-
CAS No:894810-01-6
MF:C14H18O4
MW:250.290324687958
CID:714776
Update Time:2024-01-31

Pentanedioic acid,3-phenyl-, 1-propyl ester, (3S)- Chemical and Physical Properties

Names and Identifiers

    • Pentanedioic acid,3-phenyl-, 1-propyl ester, (3S)-
    • Pentanedioic acid, 3-phenyl-, monopropyl ester, (3S)- (9CI)
    • Pentanedioic acid, 3-phenyl-, 1-propyl ester, (3S)-
    • Inchi: 1S/C14H18O4/c1-2-8-18-14(17)10-12(9-13(15)16)11-6-4-3-5-7-11/h3-7,12H,2,8-10H2,1H3,(H,15,16)/t12-/m0/s1
    • InChI Key: KSGHIZVCPNUQEH-LBPRGKRZSA-N
    • SMILES: C(OCCC)(=O)C[C@@H](C1=CC=CC=C1)CC(O)=O

Computed Properties

  • Exact Mass: 250.121
  • Monoisotopic Mass: 250.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 513
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 0.3
  • Topological Polar Surface Area: 63.6A^2

Experimental Properties

  • Density: 1.136±0.06 g/cm3(Predicted)
  • Melting Point: 32 °C(Solv: ethyl ether (60-29-7); hexane (110-54-3))
  • Boiling Point: 387.5±30.0 °C(Predicted)
  • pka: 4.44±0.10(Predicted)

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